Cas no 1227266-99-0 (4-Amino-3,5-diiodo-2-methyl Pyridine)

• Product Name: 4-Amino-3,5-diiodo-2-methyl Pyridine
• CAS No: 1227266-99-0
• MF: C₆H₆I₂N₂
• MW: 359.934185504913
• MDL: MFCD16876000
• CID: 1089606
• PubChem ID: 71711125
• Update Time: 2025-07-17

4-Amino-3,5-diiodo-2-methyl Pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-2-methylpyridin-4-amine
• SB83699
• MFCD16876000
• CS-0153664
• 4-Amino-3,5-diiodo-2-methyl pyridine
• 1227266-99-0
• DTXSID40856806
• AKOS022173041
• AS-76059
• D82716
• 4-Pyridinamine, 3,5-diiodo-2-methyl-
• 4-Amino-3,5-diiodo-2-methyl Pyridine

• MDL： MFCD16876000
• Inchi： 1S/C6H6I2N2/c1-3-5(8)6(9)4(7)2-10-3/h2H,1H3,(H2,9,10)
• InChI Key： YWQRCBCLSHHDTH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C)I)N

Computed Properties

• Exact Mass: 359.86204g/mol
• Monoisotopic Mass: 359.86204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Amino-3,5-diiodo-2-methyl Pyridine

Introduction to 4-Amino-3,5-diiodo-2-methyl Pyridine (CAS No: 1227266-99-0)

4-Amino-3,5-diiodo-2-methyl Pyridine, identified by its Chemical Abstracts Service (CAS) number 1227266-99-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic amine features a pyridine core substituted with two iodine atoms at the 3rd and 5th positions, a methyl group at the 2nd position, and an amino group at the 4th position. Its unique structural configuration makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's molecular formula, C₆H₆I₂N₂, reflects its composition of carbon, hydrogen, iodine, and nitrogen atoms. The presence of two iodine atoms enhances its reactivity, making it a versatile precursor for further functionalization. This property is particularly advantageous in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex organic molecules.

In recent years, 4-Amino-3,5-diiodo-2-methyl Pyridine has garnered attention for its potential applications in drug discovery. The pyridine scaffold is a common motif in many pharmacologically active agents due to its ability to interact with biological targets such as enzymes and receptors. The introduction of amino and iodine substituents further modulates its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for medicinal chemists.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By serving as a building block for kinase inhibitors, 4-Amino-3,5-diiodo-2-methyl Pyridine contributes to the development of targeted therapies that can modulate these pathways effectively. Recent studies have demonstrated its utility in generating novel inhibitors with improved selectivity and potency.

The agrochemical industry has also explored the applications of 4-Amino-3,5-diiodo-2-methyl Pyridine in developing advanced pesticides and herbicides. The structural features of this compound allow for the design of molecules that can interact with specific biological targets in pests and weeds while minimizing toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agricultural practices.

From a synthetic chemistry perspective, 4-Amino-3,5-diiodo-2-methyl Pyridine offers a rich platform for exploring novel reaction pathways and methodologies. Its reactivity with various nucleophiles and electrophiles has been extensively studied, leading to innovative synthetic strategies. These advancements not only enhance the efficiency of organic synthesis but also open up new avenues for molecular construction.

The compound's versatility extends to material science applications as well. The unique electronic properties conferred by the iodine substituents make it a candidate for use in organic electronic devices such as light-emitting diodes (OLEDs) and photovoltaic cells. Research has shown that derivatives of 4-Amino-3,5-diiodo-2-methyl Pyridine can exhibit desirable optoelectronic characteristics when incorporated into these devices.

In conclusion, 4-Amino-3,5-diiodo-2-methyl Pyridine (CAS No: 1227266-99-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand even further.